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Compound of Interest

Compound Name: Isoamyl salicylate

Cat. No.: B1672214 Get Quote

This technical guide provides a comprehensive overview of isoamyl salicylate, a benzoate

ester widely utilized in the fragrance, cosmetic, and food industries. This document is intended

for researchers, scientists, and professionals in drug development and related fields, offering

detailed information on its chemical identity, properties, synthesis, and applications.

Chemical Identity: IUPAC Name and Synonyms
The nomenclature of a chemical compound is critical for unambiguous identification in research

and industry. Isoamyl salicylate is known by several names, with its systematic IUPAC name

being 3-methylbutyl 2-hydroxybenzoate.[1][2] A comprehensive list of its synonyms is provided

in Table 1.

Table 1: Synonyms and Identifiers for Isoamyl Salicylate
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Type Identifier Source

IUPAC Name
3-methylbutyl 2-

hydroxybenzoate
[1][2]

CAS Number 87-20-7 [3][4]

Synonyms Isopentyl salicylate [1][3][5]

3-Methylbutyl salicylate [1][6][7]

Benzoic acid, 2-hydroxy-, 3-

methylbutyl ester
[1][6][8]

Salicylic acid, isopentyl ester [1][6][8]

Isoamyl o-hydroxybenzoate [1][6][8]

Isopentyl 2-hydroxybenzoate [3][4][5][6][9]

FEMA No. 2084 [1][4]

Orchidee [1][2][8]

Sanfoin [1][2][8]

NSC-7952 [1][2][6][8]

Physicochemical Properties
A summary of the key physicochemical properties of isoamyl salicylate is presented in Table

2. This data is essential for its handling, formulation, and application in various experimental

and industrial settings.

Table 2: Physicochemical Properties of Isoamyl Salicylate
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Property Value Unit Source(s)

Molecular Formula C₁₂H₁₆O₃ [1][3][4][6]

Molecular Weight 208.25 g/mol [1][3]

Appearance
Clear to pale yellow

liquid
[3][6]

Boiling Point 277-278 °C [10]

Density 1.05 g/mL at 25°C [10]

Refractive Index 1.507 n20/D [10]

Solubility

Soluble in organic

solvents (e.g.,

ethanol, ether); limited

solubility in water

[6]

Synthesis of Isoamyl Salicylate
Isoamyl salicylate is synthesized via the esterification of salicylic acid with isoamyl alcohol.[3]

[6] This reaction is typically catalyzed by a strong acid. The overall reaction is depicted below:
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Reactants

Catalyst

Products

Salicylic Acid Isoamyl Salicylate

Isoamyl Alcohol

e.g., H₂SO₄

Water
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Start

Combine Salicylic Acid,
Isoamyl Alcohol, and H₂SO₄

Heat to Reflux
(132-135°C, 3-6h)

Cool Reaction Mixture

Wash with Na₂CO₃ Solution

Wash with Distilled Water

Separate Organic Layer

Dry with Anhydrous MgSO₄

Filter

Vacuum Distillation

Pure Isoamyl Salicylate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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